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Compound of Interest

Compound Name: (R)-Ethyl 2-hydroxypropanoate

Cat. No.: B143356

Essential Safety and Handling Guide for (R)-
Ethyl 2-hydroxypropanoate

This guide provides immediate safety and logistical information for handling (R)-Ethyl 2-
hydroxypropanoate (also known as ethyl (R)-lactate). It is intended for researchers, scientists,
and drug development professionals to ensure safe laboratory practices.

(R)-Ethyl 2-hydroxypropanoate is a flammable liquid and vapor that can cause serious eye
damage and respiratory irritation.[1][2][3] Adherence to proper safety protocols is crucial to
minimize risks.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
(R)-Ethyl 2-hydroxypropanoate.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield (8-inch minimum)
are required where eye contact
is likely.[4][5]

To protect against splashes
that can cause serious eye
damage.[1][3]

Hand Protection

Chemically impervious
protective gloves are
necessary.[4] It is advisable to
avoid natural rubber (latex)

gloves.[4]

To prevent skin contact, as the
substance can cause skin

irritation.[6]

Body Protection

Wear suitable protective
clothing, such as a lab coat or
apron.[6][7]

To protect the skin from

accidental splashes or spills.

Respiratory Protection

Use only in a well-ventilated
area.[4][7] If ventilation is
inadequate, a NIOSH-
approved respirator should be

worn.[8]

To avoid inhalation of vapors,
which may cause respiratory
irritation.[1][6]

Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.[6]
Do not breathe vapors or mist.[4]

Wash hands thoroughly after handling.[6]

Use spark-proof tools and explosion-proof equipment.[10]

Keep away from heat, sparks, open flames, and other ignition sources.[4][9]

Ground and bond containers when transferring the material to prevent static discharge.[4][9]
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Storage:

» Store in a cool, dry, and well-ventilated area.[6]

o Keep containers tightly closed when not in use.[4]

o Store away from incompatible materials such as oxidizing agents.[8]

Spills and Disposal

Spills:

In case of a spill, evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[10]

Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable, closed
container for disposal.[3][6]

Do not let the product enter drains or waterways.[1][10]
Disposal:

» Dispose of waste and contaminated materials in accordance with federal, state, and local
regulations.[6]

o The material may be sent to a licensed chemical destruction facility or disposed of through
controlled incineration.[10]

e Do not reuse empty containers as they may retain product residue.[6] Puncture and dispose
of them in a sanitary landfill or through other approved methods.[10]

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of (R)-Ethyl 2-
hydroxypropanoate.
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Workflow for Handling (R)-Ethyl 2-hydroxypropanoate

Preparation

Review Safety Data Sheet (SDS)

Y

Ensure proper ventilation

A4

Don appropriate PPE

Handling
Y

Dispense chemical in a designated area

Y

Keep away from ignition sources

A4

Close container tightly after use

Cleanup & Disposal
Y

Clean work area

A4

Dispose of waste properly

A4

Remove and store PPE correctly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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